Cas no 54253-49-5 (L-Rhamnose Bis(ethylsulfone))

• Product Name: L-Rhamnose Bis(ethylsulfone)
• CAS No: 54253-49-5
• MF: C₁₀H₂₂O₈S₂
• MW: 334.406881809235
• CID: 367697
• PubChem ID: 319459
• Update Time: 2025-04-19

L-Rhamnose Bis(ethylsulfone) Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5S)-1,1-Bis(ethylsulfonyl)hexane-2,3,4,5-tetraol
• L-Rhamnose Bis(ethylsulfone)
• (2R,3R,4S,5S)-1,1-Bis(ethylsulfonyl)-hexane-2,3,4,5-tetraol
• 1,6-Dideoxy-1,1-bis(ethylsulfonyl)-L-Mannitol
• L-Mannitol,1,6-dideoxy-1,1-bis(ethylsulfonyl)- (9CI)
• 1,1-Bis-aethansulfonyl-1,6-didesoxy-L-mannit
• 1,1-Bis-aethansulfonyl-1-desoxy-L-rhamnit
• 1,1-Bis-aethansulfonyl-L-manno-hexan-2,3,4,5-tetraol
• 1,1-bis-ethanesulfonyl-1,6-dideoxy-L-mannitol
• 1,1-bis-ethanesulfonyl-L-1,6-dideoxy-mannitol
• 1,1-diethylsulfonyl-L-rhamnose
• 1,6-dideoxy-1,1-bis(ethylsulfonyl)
• 1,1-bis(ethylsulfonyl)hexane-2,3,4,5-tetrol
• NSC-263754
• NSC263754
• SB48859
• 1,6-Dideoxy-1,1-di(ethanesulfonyl)hexitol
• FT-0674399
• SCHEMBL4197139
• DTXSID50969259
• 54253-49-5

• MDL： MFCD23701493
• Inchi： 1S/C10H22O8S2/c1-4-19(15,16)10(20(17,18)5-2)9(14)8(13)7(12)6(3)11/h6-14H,4-5H2,1-3H3
• InChI Key： GAYPCIYXXTVAMZ-UHFFFAOYSA-N
• SMILES： S(CC)(C(C(C(C(C(C)O)O)O)O)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 348.09100
• Monoisotopic Mass: 334.07561000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.96000
• LogP: -0.15050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones